Cas no 2138241-08-2 (3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine)

3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine is a heterocyclic compound featuring a chloro-substituted tetrahydropyridine core linked to a 5-methylfuran moiety. This structure offers versatility as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the furan ring contributes to potential bioactivity. Its tetrahydropyridine scaffold is valuable in medicinal chemistry for modulating physicochemical properties. The compound's stability and defined stereochemistry make it suitable for controlled reactions. It is typically handled under inert conditions due to its sensitivity. Researchers value this compound for its balanced reactivity and potential applications in drug discovery and material science.

3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine structure

2138241-08-2 structure

Product Name:3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine

CAS No:2138241-08-2

MF:C₁₀H₁₂ClNO

MW:197.661381721497

CID:6097357

PubChem ID:165955371

Update Time:2025-06-14

3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

- 2138241-08-2
- EN300-742606
- 3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine
- 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine
- Inchi： 1S/C10H12ClNO/c1-7-2-9(6-13-7)8-3-10(11)5-12-4-8/h2-3,6,10,12H,4-5H2,1H3
- InChI Key： JKMMZLLCCNMTEX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C2=COC(C)=C2)CNC1

Computed Properties

Exact Mass: 197.0607417g/mol
Monoisotopic Mass: 197.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 25.2Å²

3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-742606-0.05g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	0.05g	$1836.0	2025-03-11
Enamine	EN300-742606-0.1g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	0.1g	$1923.0	2025-03-11
Enamine	EN300-742606-0.25g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	0.25g	$2011.0	2025-03-11
Enamine	EN300-742606-0.5g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	0.5g	$2098.0	2025-03-11
Enamine	EN300-742606-1.0g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	1.0g	$2186.0	2025-03-11
Enamine	EN300-742606-2.5g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	2.5g	$4286.0	2025-03-11
Enamine	EN300-742606-5.0g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	5.0g	$6339.0	2025-03-11
Enamine	EN300-742606-10.0g	3-chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine	2138241-08-2	95.0%	10.0g	$9400.0	2025-03-11

3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine Related Literature

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Additional information on 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138241-08-2)

The compound 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138241-08-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the furan and tetrahydropyridine moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine has surged due to their versatility in medicinal chemistry. The 5-methylfuran group, in particular, is known for its role in enhancing the pharmacokinetic properties of drug candidates. This compound’s CAS No. 2138241-08-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D.

One of the key trends driving interest in this compound is the rise of AI-driven drug discovery. Computational models often highlight tetrahydropyridine derivatives as promising scaffolds for novel therapeutics. The integration of machine learning in chemical research has further accelerated the exploration of 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine, with studies focusing on its binding affinity and metabolic stability.

From a synthetic perspective, the chloro substituent in 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine offers opportunities for further functionalization, making it a versatile building block. Chemists are exploring its use in cross-coupling reactions and catalyzed transformations, which are pivotal in modern organic synthesis. The compound’s CAS No. 2138241-08-2 is often referenced in patents and publications, underscoring its industrial importance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating sustainable methods to synthesize 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine, minimizing waste and energy consumption. This aligns with the broader shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In conclusion, 3-Chloro-5-(5-methylfuran-3-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138241-08-2) represents a compelling area of study at the intersection of chemistry and life sciences. Its structural complexity and functional diversity make it a focal point for innovation, particularly in the context of drug development and sustainable synthesis. As research advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.